Cas no 2172430-24-7 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate
• CAS No: 2172430-24-7
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6410184
• PubChem ID: 165805879
• Update Time: 2025-10-28

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate
• EN300-1274267
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-[(furan-3-yl)methyl]carbamate
• 2172430-24-7

• Inchi： 1S/C16H21N3O3/c1-16(2,3)22-15(20)19(10-12-6-7-21-11-12)14-5-4-13(8-17)18-9-14/h4-7,9,11H,8,10,17H2,1-3H3
• InChI Key： GCZWHOLWDRLPCI-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CC1=COC=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate

Professional Introduction to Compound with CAS No. 2172430-24-7 and Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate

The compound with the CAS number 2172430-24-7 and the product name tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates key functional groups that contribute to its unique chemical properties, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit enhanced efficacy and reduced side effects compared to traditional medications. The compound in question, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate, is no exception. Its structural design incorporates elements that are highly relevant to modern pharmacological research, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies. The presence of both pyridine and furan moieties in its structure suggests potential interactions with biological targets that are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its dual functionality, which arises from the combination of an aminomethyl group and a carbamate moiety. These functional groups are well-known for their ability to modulate enzyme activity and receptor binding, making them invaluable in the design of drugs that target specific biological pathways. The tert-butyl group further enhances the compound's stability and solubility characteristics, which are essential for formulation development and clinical application.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The pyridine ring in tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in disease processes. For instance, pyridine derivatives have been extensively studied for their potential as antiviral and anticancer agents. The incorporation of a furan ring into the molecular structure adds another layer of complexity, as furans are known to exhibit significant bioactivity in their own right.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and specialty chemicals, where its unique properties could offer novel solutions for crop protection and industrial processes. The stability provided by the tert-butyl group makes it particularly suitable for formulations that require prolonged shelf life, while the polar nature of the aminomethyl and carbamate groups ensures good bioavailability.

From a synthetic chemistry perspective, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact. These advancements are crucial for sustainable pharmaceutical manufacturing and align with global efforts to reduce the ecological footprint of chemical synthesis.

The compound's biological activity has been evaluated through various in vitro and in vivo studies. Preliminary results suggest that it exhibits potent inhibitory effects on key enzymes implicated in inflammatory responses. This makes it a promising candidate for developing new treatments for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Additionally, its interaction with CNS receptors has sparked interest among researchers investigating neurodegenerative diseases like Alzheimer's and Parkinson's.

The development of new drug candidates is a meticulous process that involves rigorous testing for efficacy, safety, and pharmacokinetic properties. Tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate has undergone preliminary pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies are essential for understanding how the compound behaves within the body and for predicting its potential therapeutic window. Positive findings from these studies could pave the way for further clinical development.

In conclusion, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(furan-3-yl)methylcarbamate represents a significant contribution to modern pharmaceutical chemistry. Its unique molecular structure, characterized by key functional groups such as pyridine, furan, aminomethyl, and carbamate moieties, positions it as a versatile tool for drug discovery and development. With ongoing research uncovering new therapeutic applications and synthetic methodologies improving production efficiency, this compound holds great promise for addressing some of today's most pressing medical challenges.